N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C21H15N3O4/c1-13-5-4-6-14(11-13)21-23-17-12-15(9-10-19(17)28-21)22-20(25)16-7-2-3-8-18(16)24(26)27/h2-12H,1H3,(H,22,25)
• InChI Key: IHJPKYMHZURFGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol

Description

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide, also known as MMBN, is a fluorescent probe that has been widely used in scientific research. This compound is a member of the benzoxazole family and has a molecular weight of 337.33 g/mol. MMBN is known for its ability to bind to amyloid fibrils and has been used as a tool to study protein aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves the binding of the compound to amyloid fibrils. The fluorescent properties of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide allow for the detection and monitoring of the fibrils. The binding of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide to amyloid fibrils is believed to occur through hydrophobic interactions between the benzoxazole and the fibril surface.
Biochemical and Physiological Effects:
N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has no known biochemical or physiological effects on living organisms. This compound is used solely as a research tool to study protein aggregation in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide in lab experiments is its high sensitivity and selectivity for amyloid fibrils. This compound can detect fibrils at low concentrations and can differentiate between different types of fibrils. One limitation of using N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is its potential toxicity to cells. This compound has been shown to induce cytotoxicity in some cell lines at high concentrations.

Future Directions

There are several future directions for the use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide in scientific research. One direction is the development of new fluorescent probes based on the benzoxazole scaffold. These probes could have improved sensitivity and selectivity for amyloid fibrils and could be used to study protein aggregation in greater detail. Another direction is the use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide in vivo to study protein aggregation in animal models of neurodegenerative diseases. This would allow for a better understanding of the role of protein aggregation in disease pathology and could lead to the development of new therapies for these diseases.

Synthesis Methods

The synthesis of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 2-nitrobenzamide from 2-nitrobenzoic acid and ammonium hydroxide. The second step involves the synthesis of 2-amino-5-methylbenzoxazole from 3-methylphenylamine and ethyl 2-chloroacetate. The final step involves the coupling of 2-nitrobenzamide and 2-amino-5-methylbenzoxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide.

Scientific Research Applications

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been widely used as a fluorescent probe to study protein aggregation in neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to bind to amyloid fibrils and can be used to monitor the formation and growth of these fibrils. N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has also been used to study the kinetics of protein aggregation and the effects of various compounds on the aggregation process.